Cas no 389622-16-6 (6-Octenethioic acid, 3,7-dimethyl-, S-(2-furanylmethyl) ester, (3S)-)
389622-16-6 structure
Product Name:6-Octenethioic acid, 3,7-dimethyl-, S-(2-furanylmethyl) ester, (3S)-
CAS No:389622-16-6
MF:C15H22O2S
MW:266.398983478546
CID:1496359
Update Time:2024-08-24
6-Octenethioic acid, 3,7-dimethyl-, S-(2-furanylmethyl) ester, (3S)- Chemical and Physical Properties
Names and Identifiers
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- 6-Octenethioic acid, 3,7-dimethyl-, S-(2-furanylmethyl) ester, (3S)-
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- Inchi: 1S/C15H22O2S/c1-12(2)6-4-7-13(3)10-15(16)18-11-14-8-5-9-17-14/h5-6,8-9,13H,4,7,10-11H2,1-3H3/t13-/m0/s1
- InChI Key: BDXZMUUENRRKOF-ZDUSSCGKSA-N
- SMILES: C(SCC1=CC=CO1)(=O)C[C@@H](C)CC/C=C(/C)\C
Computed Properties
- Exact Mass: 266.13416
Experimental Properties
- Density: 1.030±0.06 g/cm3(Predicted)
- Boiling Point: 357.6±35.0 °C(Predicted)
- PSA: 30.21
6-Octenethioic acid, 3,7-dimethyl-, S-(2-furanylmethyl) ester, (3S)- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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